6beta-Tigloyloxychaparrinone
Description
No information about 6beta-Tigloyloxychaparrinone is present in the provided evidence. The compound is neither synthesized nor discussed in either document.
Properties
CAS No. |
69423-71-8 |
|---|---|
Molecular Formula |
C31H38O12 |
Molecular Weight |
602.6 g/mol |
IUPAC Name |
[(2S,3S,7S,8R,13S,14R,15R,17S)-3,15-diacetyloxy-17-(acetyloxymethyl)-2,6,14-trimethyl-4,11,16-trioxo-10-oxatetracyclo[7.7.1.02,7.013,17]heptadec-5-en-8-yl] (E)-2-methylbut-2-enoate |
InChI |
InChI=1S/C31H38O12/c1-9-13(2)29(38)43-25-22-14(3)10-20(35)27(41-18(7)34)30(22,8)26-23(37)24(40-17(6)33)15(4)19-11-21(36)42-28(25)31(19,26)12-39-16(5)32/h9-10,15,19,22,24-28H,11-12H2,1-8H3/b13-9+/t15-,19+,22-,24-,25-,26?,27-,28?,30+,31+/m1/s1 |
InChI Key |
AVXDGNWOEIYLRI-HUONLFGMSA-N |
SMILES |
CC=C(C)C(=O)OC1C2C(=CC(=O)C(C2(C3C(=O)C(C(C4C3(C1OC(=O)C4)COC(=O)C)C)OC(=O)C)C)OC(=O)C)C |
Isomeric SMILES |
C/C=C(\C)/C(=O)O[C@@H]1[C@H]2C(=CC(=O)[C@H]([C@@]2(C3C(=O)[C@@H]([C@@H]([C@H]4[C@@]3(C1OC(=O)C4)COC(=O)C)C)OC(=O)C)C)OC(=O)C)C |
Canonical SMILES |
CC=C(C)C(=O)OC1C2C(=CC(=O)C(C2(C3C(=O)C(C(C4C3(C1OC(=O)C4)COC(=O)C)C)OC(=O)C)C)OC(=O)C)C |
Synonyms |
6 alpha-tigloyloxychaparrinone 6 beta-tigloyloxychaparrinone chaparrinone, 6 alpha-tigloyloxy- grandilactone A grandilactone B |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
details the synthesis of an unrelated brominated heterocyclic compound, while outlines manuscript formatting guidelines. Neither provides comparative data (e.g., molecular weight, bioactivity, or structural motifs) for 6beta-Tigloyloxychaparrinone or its analogs.
Hypothetical Framework for Comparison (Based on Evidence Methodology):
While speculative, the methodologies in and suggest general approaches for comparing compounds:
- Synthesis Pathways: highlights multi-step reactions, purification via chromatography, and characterization using LCMS/NMR .
- Characterization Standards : emphasizes full characterization of title compounds (identity, purity) and structured reporting of intermediates . This could theoretically guide comparisons of purity or synthetic efficiency between analogs.
Example Data Table (Not Supported by Evidence):
| Compound Name | Molecular Weight | Key Functional Groups | Bioactivity (Hypothetical) |
|---|---|---|---|
| 6beta-Tigloyloxychaparrinone | N/A | Tigloyl ester, ketone | N/A |
| Analog A | N/A | Acetyl ester, lactone | N/A |
Limitations of the Evidence
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